2-(Aminomethyl)cyclopentanol
Overview
Description
2-(Aminomethyl)cyclopentanol, also known as 2-AMCP, is an organic compound that is commonly used in a variety of scientific research applications. It is a versatile compound that can be used for a variety of purposes, such as synthesis, biochemistry, and physiology. 2-AMCP is a cyclic alcohol with an amine group attached to the cyclopentane ring. It is an important compound in organic chemistry due to its unique properties.
Scientific Research Applications
Synthesis and Pharmacological Properties
Synthesis and Anti-inflammatory Activities : Compounds synthesized from 2-substituted-2-dimethylaminomethyl cyclopentanones, including variations of 2-(aminomethyl)cyclopentanol, have been investigated for their anti-inflammatory and analgesic activities. These substances demonstrated significant anti-inflammatory effects with minimal cytotoxicity, indicating their potential in pharmaceutical applications (Chen et al., 1996).
Anti-inflammatory Activity of Derivatives : Derivatives of this compound have shown inhibitory effects on inflammation models in mice and rats, with efficacy comparable to ibuprofen and aspirin. This highlights their potential as anti-inflammatory agents (Dong et al., 1998).
Biochemistry and Catalysis
Bimetallic Complex Synthesis : In the field of inorganic chemistry, a chiral macrocyclic binucleating ligand incorporating (1S,2S)-trans-1,2-bis(aminomethyl)cyclopentane has been synthesized. This structure is crucial for creating monometallic, homo-, and heterobimetallic complexes, demonstrating its importance in advanced chemical synthesis (Fraser et al., 1994).
Chemo-Enzymatic Syntheses : Optically active trans-2-(N,N-dialkylamino)cyclopentanols and their derivatives, related to this compound, have been synthesized using a chemoenzymatic methodology. These compounds are important in the preparation of pharmaceutical agents and other complex organic molecules (González-Sabín et al., 2006).
Biofuel Research
- Cyclopentanol as Biofuel : Studies have explored the use of cyclopentanol, closely related to this compound, as an alternative biofuel. Research in this area focuses on its combustion characteristics and potential for reducing emissions in automotive applications (Chen et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
2-(aminomethyl)cyclopentan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c7-4-5-2-1-3-6(5)8/h5-6,8H,1-4,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VORALDSQPSWPRK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C1)O)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20336454 |
Source
|
| Record name | 2-(Aminomethyl)cyclopentanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20336454 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
874528-11-7 |
Source
|
| Record name | 2-(Aminomethyl)cyclopentanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20336454 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(aminomethyl)cyclopentan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
